Cas no 2228607-95-0 (N-methyl-1-(2-methylcyclopropyl)cyclopropan-1-amine)

• Product Name: N-methyl-1-(2-methylcyclopropyl)cyclopropan-1-amine
• CAS No: 2228607-95-0
• MF: C₈H₁₅N
• MW: 125.211402177811
• CID: 6200583
• PubChem ID: 165765730
• Update Time: 2025-06-11

N-methyl-1-(2-methylcyclopropyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(2-methylcyclopropyl)cyclopropan-1-amine
• EN300-1745342
• 2228607-95-0

• Inchi： 1S/C8H15N/c1-6-5-7(6)8(9-2)3-4-8/h6-7,9H,3-5H2,1-2H3
• InChI Key： LDZBDQLZCWIEHK-UHFFFAOYSA-N
• SMILES： N(C)C1(CC1)C1CC1C

Computed Properties

• Exact Mass: 125.120449483g/mol
• Monoisotopic Mass: 125.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 12Ų

Additional information on N-methyl-1-(2-methylcyclopropyl)cyclopropan-1-amine

Professional Introduction to N-methyl-1-(2-methylcyclopropyl)cyclopropan-1-amine (CAS No. 2228607-95-0)

N-methyl-1-(2-methylcyclopropyl)cyclopropan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2228607-95-0, represents a fascinating example of structural complexity and potential biological activity. The molecular structure of this compound incorporates several key features, including a cyclopropane ring and a methyl-substituted cyclopropyl group, which contribute to its distinct chemical properties and reactivity.

The< strong>N-methyl moiety in the name of this compound is particularly noteworthy, as it introduces a nitrogen atom into the molecular framework. This nitrogen can serve as a site for hydrogen bonding or participate in various coordination interactions, making the compound a valuable candidate for further investigation in drug design. The presence of the cyclopropane ring adds another layer of complexity, as these three-membered rings are known for their strain and reactivity, often making them crucial in the development of bioactive molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential interactions of N-methyl-1-(2-methylcyclopropyl)cyclopropan-1-amine with biological targets. Studies suggest that the structural motifs present in this compound may interact with enzymes or receptors in ways that could lead to therapeutic effects. For instance, the< strong>cyclopropyl group can mimic certain natural substrates or inhibitors, potentially modulating metabolic pathways or signal transduction processes.

In the realm of medicinal chemistry, the synthesis of analogs derived from N-methyl-1-(2-methylcyclopropyl)cyclopropan-1-amine has been a focus of numerous research groups. By systematically modifying the substituents on the cyclopropane ring or introducing additional functional groups, scientists aim to optimize pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. These efforts are often guided by high-throughput screening assays and structure-activity relationship (SAR) studies, which help identify lead compounds with promising biological activity.

The< strong>2-methylcyclopropyl substituent is another critical feature of this compound, contributing to its overall steric environment and influencing its interactions with biological targets. This group can affect both the electronic properties of the molecule and its conformational flexibility, which are essential factors in determining its biological efficacy. Researchers have leveraged this flexibility to design molecules that can adopt specific binding orientations within active sites, enhancing their binding affinity and selectivity.

Recent publications have highlighted the potential applications of N-methyl-1-(2-methylcyclopropyl)cyclopropan-1-amine in treating various diseases. For example, preliminary studies have suggested that derivatives of this compound may exhibit anti-inflammatory or analgesic properties by interacting with cyclooxygenase enzymes or other inflammatory mediators. Additionally, its unique structural features make it a promising candidate for developing novel antibiotics or antiviral agents, where precise targeting of pathogenic enzymes or receptors is crucial.

The synthesis of N-methyl-1-(2-methylcyclopropyl)cyclopropan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions or asymmetric hydrogenation, have been employed to construct the complex cyclic framework efficiently. The use of chiral auxiliaries or catalysts ensures that the desired stereoisomer is obtained, which is critical for biological activity.

In conclusion, N-methyl-1-(2-methylcyclopropyl)cyclopropan-1-amine (CAS No. 2228607-95-0) is a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique combination of functional groups and stereochemical features makes it a valuable scaffold for drug discovery efforts. As research continues to uncover new biological targets and synthetic methodologies, compounds like this are poised to play an increasingly important role in developing innovative therapeutic strategies.